Cas no 1803862-49-8 (2-Bromo-6-(difluoromethoxy)benzo[d]oxazole)

• Product Name: 2-Bromo-6-(difluoromethoxy)benzo[d]oxazole
• CAS No: 1803862-49-8
• MF: C₈H₄BrF₂NO₂
• MW: 264.023668289185
• CID: 4818003
• Update Time: 2025-08-04

2-Bromo-6-(difluoromethoxy)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethoxy)benzo[d]oxazole

• Inchi： 1S/C8H4BrF2NO2/c9-7-12-5-2-1-4(13-8(10)11)3-6(5)14-7/h1-3,8H
• InChI Key： BYZJAOQJJLAMOY-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=CC(=CC=2O1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 3.7
• Topological Polar Surface Area: 35.3

Additional information on 2-Bromo-6-(difluoromethoxy)benzo[d]oxazole

Introduction to 2-Bromo-6-(difluoromethoxy)benzo[d]oxazole (CAS No. 1803862-49-8)

2-Bromo-6-(difluoromethoxy)benzo[d]oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1803862-49-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzo[d]oxazole class, a structural motif known for its broad spectrum of biological activities. The presence of both bromine and difluoromethoxy substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The benzo[d]oxazole core is a fused bicyclic system consisting of a benzene ring and an oxygen-containing heterocycle. This structural arrangement is frequently encountered in natural products and pharmacologically active molecules. The bromo substituent at the 2-position enhances the electrophilicity of the aromatic ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in constructing more complex molecular architectures, which can be tailored to modulate biological activity.

The difluoromethoxy group at the 6-position introduces electron-withdrawing and lipophilic characteristics, influencing both the electronic properties and metabolic stability of the molecule. Difluoromethoxy groups are well-documented in medicinal chemistry for their ability to improve pharmacokinetic profiles, including enhanced binding affinity and reduced susceptibility to metabolic degradation. The combination of these substituents in 2-Bromo-6-(difluoromethoxy)benzo[d]oxazole makes it a versatile intermediate for synthesizing novel compounds with potential therapeutic applications.

Recent advancements in computational chemistry have highlighted the importance of molecular descriptors in predicting biological activity. Studies have demonstrated that the presence of halogen atoms, particularly bromine, can significantly influence binding interactions with biological targets. The bromo atom in 2-Bromo-6-(difluoromethoxy)benzo[d]oxazole is predicted to engage in π-stacking interactions or participate in hydrogen bonding, depending on the context of the target protein. These interactions are critical for achieving high affinity and selectivity in drug design.

The difluoromethoxy group has also been extensively studied for its role in modulating pharmacological effects. For instance, it has been shown to enhance binding affinity by increasing lipophilicity while maintaining metabolic stability. This balance is particularly important in drug development, where optimizing pharmacokinetic properties can lead to improved clinical outcomes. The integration of these features into 2-Bromo-6-(difluoromethoxy)benzo[d]oxazole suggests its potential as a lead compound for further optimization.

In the realm of medicinal chemistry, heterocyclic compounds like benzo[d]oxazoles are frequently explored for their antimicrobial, anti-inflammatory, and anticancer properties. The structural versatility of this class allows for the introduction of various substituents to fine-tune biological activity. The specific arrangement of substituents in 2-Bromo-6-(difluoromethoxy)benzo[d]oxazole positions it as a promising candidate for developing novel therapeutic agents.

One notable application of this compound is in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. Kinases are enzymes that play a key role in cell signaling pathways, and their dysregulation is often associated with disease states. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with reduced side effects. The electrophilic nature of the bromo substituent allows for facile introduction of additional functional groups that can enhance kinase inhibition.

Additionally, recent studies have explored the use of benzo[d]oxazole derivatives as scaffolds for developing antiviral agents. The unique electronic properties conferred by halogen substituents can influence interactions with viral enzymes or receptors, leading to effective inhibition of viral replication. The combination of a bromo atom and a difluoromethoxy group may provide an optimal balance between binding affinity and metabolic stability for antiviral applications.

The synthesis of 2-Bromo-6-(difluoromethoxy)benzo[d]oxazole typically involves multi-step organic transformations starting from commercially available precursors. Key steps include bromination followed by selective methylation at the 6-position using difluoromethylating agents under controlled conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct complex derivatives efficiently.

In conclusion, 2-Bromo-6-(difluoromethoxy)benzo[d]oxazole (CAS No. 1803862-49-8) represents a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a valuable intermediate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and synthetic strategies for this compound, underscoring its importance in medicinal chemistry.